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Compound of Interest

Compound Name: (S)-(+)-2-Pentanol

Cat. No.: B1587225

Essential Safety and Handling Guide for (S)-
(+)-2-Pentanol

(S)-(+)-2-Pentanol is a flammable liquid and vapor that requires careful handling to ensure
laboratory safety.[1][2] This guide provides essential, immediate safety and logistical
information for researchers, scientists, and drug development professionals. Adherence to
these procedures is critical to minimize risks and ensure safe operational conduct.

Hazard Identification and Classification

(S)-(+)-2-Pentanol is classified as a hazardous chemical.[1] Key hazards include:

Flammable Liquid and Vapor: Category 3.[1][2]

Acute Inhalation Toxicity: Category 4, harmful if inhaled.[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3, may cause respiratory
irritation.[1][2]

Skin Irritation: May cause skin irritation.

Eye Irritation: Causes serious eye irritation.

Physicochemical Properties
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A summary of the key quantitative data for (S)-(+)-2-Pentanol is presented in the table below
for easy reference.

Property Value

Molecular Formula C5H120

Molar Mass 88.15 g/mol [3]

Appearance Colorless liquid[3]

Density 0.812 g/cm?3[3]

Boiling Point 119.3 °C (246.7 °F; 392.4 K)[3]
Melting Point -73 °C (-99 °F; 200 K)[3]

Flash Point 34 °C (93.2 °F)[2]

Solubility in Water 45 g/L[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (S)-(+)-2-Pentanol to
prevent exposure.
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PPE Category

Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1] A face shield may be necessary for
splash hazards.[4]

Hand Protection

Wear appropriate protective gloves to prevent
skin exposure.[5] Gloves must be inspected

prior to use.[4]

Skin and Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[5] A complete suit protecting
against chemicals and flame-retardant antistatic

protective clothing are recommended.[4]

Respiratory Protection

If engineering controls do not maintain airborne
concentrations below recommended exposure
limits, a full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387)
respirator cartridges should be used.[4] For
emergencies or when concentrations are
unknown, a self-contained breathing apparatus
(SCBA) is required.[1][4]

Operational and Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of (S)-

(+)-2-Pentanol from receipt to disposal.
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Workflow for Handling (S)-(+)-2-Pentanol
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Caption: This diagram illustrates the procedural workflow for the safe handling of (S)-(+)-2-
Pentanol.

Emergency Procedures

e In Case of Fire: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant
foam to extinguish.[1][6] Water mist may be used to cool closed containers.[1]

o Accidental Release: Remove all sources of ignition.[7] Absorb the spill with an inert material
such as sand, silica gel, or sawdust and place it in a suitable, closed container for disposal.
[1][7] Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[1] It is imperative to consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[1] Do not empty (S)-(+)-2-Pentanol
into drains.[1] Contaminated absorbent material should be disposed of as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (S)-(+)-2-
Pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587225#personal-protective-equipment-for-
handling-s-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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